Cas no 6839-19-6 (Phenol, 2,6-bis(1,1-dimethylethyl)-4-phenoxy-)

• Product Name: Phenol, 2,6-bis(1,1-dimethylethyl)-4-phenoxy-
• CAS No: 6839-19-6
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 393258
• PubChem ID: 12634456
• Update Time: 2025-04-19

Phenol, 2,6-bis(1,1-dimethylethyl)-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis(1,1-dimethylethyl)-4-phenoxy-
• 2,6-ditert-butyl-4-phenoxyphenol
• 6839-19-6
• 2,6-Di-tert-butyl-4-phenoxyphenol
• DTXSID50505136
• SCHEMBL5079351

• Inchi： 1S/C20H26O2/c1-19(2,3)16-12-15(22-14-10-8-7-9-11-14)13-17(18(16)21)20(4,5)6/h7-13,21H,1-6H3
• InChI Key： PAYAXQUETLOOMK-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)(C)C)OC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 298.193280068g/mol
• Monoisotopic Mass: 298.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 29.5Ų